Cas no 2228417-27-2 (5-(2,4-dihydroxyphenyl)-1,3-oxazolidin-2-one)

• Product Name: 5-(2,4-dihydroxyphenyl)-1,3-oxazolidin-2-one
• CAS No: 2228417-27-2
• MF: C₉H₉NO₄
• MW: 195.172062635422
• CID: 6511380
• PubChem ID: 165689597
• Update Time: 2025-05-28

5-(2,4-dihydroxyphenyl)-1,3-oxazolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 5-(2,4-dihydroxyphenyl)-1,3-oxazolidin-2-one
• 2228417-27-2
• EN300-1765102

• Inchi： 1S/C9H9NO4/c11-5-1-2-6(7(12)3-5)8-4-10-9(13)14-8/h1-3,8,11-12H,4H2,(H,10,13)
• InChI Key： LCMMCOYTNMPXNZ-UHFFFAOYSA-N
• SMILES： O1C(NCC1C1C=CC(=CC=1O)O)=O

Computed Properties

• Exact Mass: 195.05315777g/mol
• Monoisotopic Mass: 195.05315777g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 78.8Ų

Additional information on 5-(2,4-dihydroxyphenyl)-1,3-oxazolidin-2-one

Exploring the Potential of 5-(2,4-dihydroxyphenyl)-1,3-oxazolidin-2-one (CAS No. 2228417-27-2) in Modern Research

The compound 5-(2,4-dihydroxyphenyl)-1,3-oxazolidin-2-one (CAS No. 2228417-27-2) has garnered significant attention in recent years due to its unique structural properties and potential applications in various scientific fields. This oxazolidinone derivative features a dihydroxyphenyl moiety, which contributes to its intriguing chemical behavior and biological activity. Researchers are particularly interested in its role as a building block for pharmaceuticals and functional materials, aligning with the growing demand for novel small-molecule therapeutics and bioactive compounds.

One of the key reasons behind the rising interest in 5-(2,4-dihydroxyphenyl)-1,3-oxazolidin-2-one is its potential as a multi-target agent. The presence of both hydroxyl groups and the oxazolidinone ring suggests possible interactions with enzymes and receptors, making it a candidate for drug discovery programs. Recent studies have explored its antioxidant properties, a topic of high relevance given the increasing focus on oxidative stress-related diseases such as neurodegenerative disorders and metabolic syndromes. This aligns with popular search queries like "natural antioxidant compounds" and "new anti-aging molecules," reflecting public interest in health and wellness.

From a synthetic chemistry perspective, CAS No. 2228417-27-2 offers versatility as a chemical intermediate. Its structure allows for further modifications, enabling the creation of diverse heterocyclic compounds—a class of molecules frequently searched in academic and industrial research databases. The compound's hydrogen-bonding capacity also makes it interesting for crystal engineering and supramolecular chemistry, areas gaining traction due to their applications in material science and nanotechnology.

In the context of green chemistry trends, researchers are investigating sustainable synthesis routes for 5-(2,4-dihydroxyphenyl)-1,3-oxazolidin-2-one. This responds to the growing number of searches for "eco-friendly synthesis methods" and "biodegradable chemical building blocks." The compound's potential biocompatibility further enhances its appeal for biomedical applications, another hot topic in scientific literature and patent filings.

The analytical characterization of 2228417-27-2 involves advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography—methods frequently queried by chemistry students and professionals alike. Its spectral properties are of particular interest for fluorescence-based applications, connecting to the booming field of optical sensors and imaging probes in medical diagnostics.

As research continues, 5-(2,4-dihydroxyphenyl)-1,3-oxazolidin-2-one demonstrates promise in addressing current challenges in medicinal chemistry and material design. Its development reflects broader trends toward multi-functional compounds that can serve multiple purposes in healthcare and technology sectors—topics consistently ranking high in scientific search engine queries and academic discussions.